Cas no 625106-54-9 (CARBAMIC ACID, [2-(4-THIOMORPHOLINYL)ETHYL]-, 1,1-DIMETHYLETHYL ESTER)

Carbamic acid, [2-(4-thiomorpholinyl)ethyl]-, 1,1-dimethylethyl ester is a thiomorpholine-derived carbamate ester with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a thiomorpholine moiety, which may enhance reactivity in nucleophilic or coordination chemistry. The tert-butyl ester group provides steric protection, improving stability under certain conditions. This compound is of interest for its potential as a building block in medicinal chemistry, particularly for modifying pharmacokinetic properties or serving as a prodrug precursor. Its unique combination of a sulfur-containing heterocycle and a carbamate functionality offers versatility in synthetic pathways. Proper handling under inert conditions is recommended due to potential sensitivity to hydrolysis or oxidation.
CARBAMIC ACID, [2-(4-THIOMORPHOLINYL)ETHYL]-, 1,1-DIMETHYLETHYL ESTER structure
625106-54-9 structure
Product Name:CARBAMIC ACID, [2-(4-THIOMORPHOLINYL)ETHYL]-, 1,1-DIMETHYLETHYL ESTER
CAS No:625106-54-9
MF:C11H22N2O2S
MW:246.369581699371
CID:3407560
PubChem ID:85885420
Update Time:2025-06-25

CARBAMIC ACID, [2-(4-THIOMORPHOLINYL)ETHYL]-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • CARBAMIC ACID, [2-(4-THIOMORPHOLINYL)ETHYL]-, 1,1-DIMETHYLETHYL ESTER
    • Carbamic acid, [2-(4-thiomorpholinyl)ethyl]-, 1,1-dimethylethyl ester (9CI)
    • 625106-54-9
    • E82542
    • tert-butyl (2-thiomorpholinoethyl)carbamate
    • CS-0227136
    • TERT-BUTYL N-[2-(THIOMORPHOLIN-4-YL)ETHYL]CARBAMATE
    • tert-butyl N-(2-thiomorpholin-4-ylethyl)carbamate
    • Inchi: 1S/C11H22N2O2S/c1-11(2,3)15-10(14)12-4-5-13-6-8-16-9-7-13/h4-9H2,1-3H3,(H,12,14)
    • InChI Key: DNHLRJRKDIFPIL-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NCCN1CCSCC1

Computed Properties

  • Exact Mass: 246.14019912Da
  • Monoisotopic Mass: 246.14019912Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.9Ų

CARBAMIC ACID, [2-(4-THIOMORPHOLINYL)ETHYL]-, 1,1-DIMETHYLETHYL ESTER Pricemore >>

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Additional information on CARBAMIC ACID, [2-(4-THIOMORPHOLINYL)ETHYL]-, 1,1-DIMETHYLETHYL ESTER

Carbamic Acid, [2-(4-Thiomorpholinyl)Ethyl]-, 1,1-Dimethylethyl Ester (CAS No. 625106-54-9)

The compound Carbamic Acid, [2-(4-Thiomorpholinyl)Ethyl]-, 1,1-Dimethylethyl Ester (CAS No. 625106-54-9) is a specialized organic compound with significant applications in various fields. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in pharmaceuticals as active ingredients. The structure of this compound is characterized by a thiomorpholinyl group attached to an ethyl chain, which is further connected to a dimethylethyl ester moiety. This unique structure contributes to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of thiomorpholinyl-containing compounds in medicinal chemistry due to their potential as enzyme inhibitors and their ability to modulate cellular signaling pathways. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit promising anti-inflammatory and antioxidant activities. These findings underscore the potential of Carbamic Acid, [2-(4-Thiomorpholinyl)Ethyl]-, 1,1-Dimethylethyl Ester as a lead compound for drug discovery.

In terms of synthesis, this compound is typically derived from the reaction of carbamic acid with an appropriate alcohol under specific conditions. The presence of the dimethylethyl ester group enhances the stability and bioavailability of the molecule, making it suitable for various applications. Recent advancements in green chemistry have also explored more sustainable methods for synthesizing such compounds, reducing environmental impact while maintaining high yields.

The thiomorpholinyl group in this compound plays a crucial role in its biological activity. This sulfur-containing ring structure is known to interact with various biomolecules, including proteins and enzymes. For example, studies have shown that derivatives of this compound can inhibit the activity of certain kinases involved in cancer progression. This makes it a valuable tool in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

From an environmental perspective, understanding the degradation pathways of Carbamic Acid, [2-(4-Thiomorpholinyl)Ethyl]-, 1,1-Dimethylethyl Ester is essential for assessing its impact on ecosystems. Research conducted by environmental scientists has revealed that this compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. However, further studies are needed to evaluate its long-term effects on soil microorganisms and non-target species.

In conclusion, Carbamic Acid, [2-(4-Thiomorpholinyl)Ethyl]-, 1,1-Dimethylethyl Ester (CAS No. 625106-54-9) is a multifaceted compound with promising applications in medicine and agriculture. Its unique chemical structure and biological activity make it a subject of ongoing research interest. As advancements in synthetic chemistry and biochemistry continue to unfold, this compound holds the potential for even greater contributions to scientific innovation.

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